Cas no 1804871-64-4 (Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate)

Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate is a fluorinated pyridine derivative with significant potential in agrochemical and pharmaceutical applications. The presence of difluoromethyl and trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of biologically active compounds. The methoxy and ester functional groups further contribute to its reactivity, enabling versatile derivatization. This compound exhibits favorable physicochemical properties, including improved resistance to enzymatic degradation, which is advantageous in the development of crop protection agents and medicinal chemistry. Its structural features make it a promising candidate for further research in selective functionalization and targeted molecule design.
Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate structure
1804871-64-4 structure
Product Name:Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate
CAS No:1804871-64-4
MF:C12H12F5NO3
MW:313.220601081848
CID:4897121
Update Time:2025-07-24

Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate
    • Inchi: 1S/C12H12F5NO3/c1-3-21-9(19)4-6-7(20-2)5-8(12(15,16)17)18-10(6)11(13)14/h5,11H,3-4H2,1-2H3
    • InChI Key: ZWPCKCVWIJPBAO-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C=C(C(F)(F)F)N=1)OC)CC(=O)OCC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 350
  • XLogP3: 2.6
  • Topological Polar Surface Area: 48.4

Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029018410-250mg
Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate
1804871-64-4 95%
250mg
$1,029.00 2022-04-01
Alichem
A029018410-500mg
Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate
1804871-64-4 95%
500mg
$1,668.15 2022-04-01
Alichem
A029018410-1g
Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate
1804871-64-4 95%
1g
$2,779.20 2022-04-01

Additional information on Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate

Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

The compound Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804871-64-4) is a highly specialized organic molecule with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structural features, which include a pyridine ring substituted with multiple functional groups, such as difluoromethyl, methoxy, and trifluoromethyl groups. These substituents contribute to its distinct chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced stability and bioavailability. The presence of difluoromethyl and trifluoromethyl groups in this molecule makes it a promising candidate for various therapeutic applications. For instance, research has shown that fluorinated pyridine derivatives can exhibit potent inhibitory effects on key enzymes involved in metabolic pathways, making them valuable leads for developing novel drugs targeting metabolic disorders.

In addition to its pharmacological potential, Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate has also been explored for its agrochemical properties. The methoxy group attached to the pyridine ring enhances the molecule's ability to interact with plant receptors, making it a potential candidate for herbicide development. Recent advancements in computational chemistry have enabled researchers to predict the molecule's binding affinity to specific targets, further supporting its utility in crop protection.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product. This approach not only streamlines the production process but also reduces the environmental footprint associated with traditional synthetic methods.

From an environmental perspective, understanding the fate and behavior of Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate in natural systems is crucial. Recent studies have focused on its degradation pathways under various environmental conditions, such as soil and aquatic environments. These studies have revealed that the molecule undergoes rapid hydrolysis under alkaline conditions, which could mitigate its persistence in the environment.

In terms of toxicity, preliminary toxicological studies indicate that Ethyl 2-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-3-acetate exhibits low acute toxicity in experimental animals. However, further long-term studies are required to fully assess its safety profile and potential risks to human health and ecosystems.

Looking ahead, the development of this compound into a commercial product will depend on its ability to meet stringent regulatory requirements. Collaborative efforts between academic researchers and industry professionals are essential to optimize its formulation, delivery mechanisms, and manufacturing processes.

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